Cas no 1213570-20-7 ((2S)-2-amino-2-(3-fluoro-2-methylphenyl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(3-fluoro-2-methylphenyl)ethan-1-ol
• CAS No: 1213570-20-7
• MF: C₉H₁₂FNO
• MW: 169.196085929871
• MDL: MFCD09253993
• CID: 2101998
• PubChem ID: 55278565
• Update Time: 2025-05-20

(2S)-2-amino-2-(3-fluoro-2-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-AMINO-2-(3-FLUORO-2-METHYLPHENYL)ETHANOL
• (2S)-2-Amino-2-(3-fluoro-2-methylphenyl)ethan-1-ol
• (2S)-2-amino-2-(3-fluoro-2-methylphenyl)ethan-1-ol

• MDL： MFCD09253993
• Inchi： 1S/C9H12FNO/c1-6-7(9(11)5-12)3-2-4-8(6)10/h2-4,9,12H,5,11H2,1H3/t9-/m1/s1
• InChI Key： GVNZWQHIVZKYMX-SECBINFHSA-N
• SMILES： FC1=CC=CC(=C1C)[C@@H](CO)N

Computed Properties

• Exact Mass: 169.09
• Monoisotopic Mass: 169.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2

Additional information on (2S)-2-amino-2-(3-fluoro-2-methylphenyl)ethan-1-ol

(2S)-2-amino-2-(3-fluoro-2-methylphenyl)ethan-1-ol: A Comprehensive Overview

The compound (2S)-2-amino-2-(3-fluoro-2-methylphenyl)ethan-1-ol (CAS No. 1213570-20-7) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound has garnered attention due to its unique structural properties and promising applications in drug development. Recent studies have highlighted its role in targeting specific biological pathways, making it a valuable candidate for therapeutic interventions.

The molecular structure of (2S)-amino-(3-fluoro-phenyl)ethanol is characterized by a chiral center, which imparts stereochemical specificity to the molecule. This feature is crucial in pharmacology, as stereochemistry often determines a drug's efficacy and safety profile. The presence of a fluoro group at the 3-position of the phenyl ring and a methyl group at the 2-position further enhances its chemical diversity, enabling interactions with various biological targets.

Recent research has focused on the synthesis and characterization of (S)-amino-(fluorophenyl)ethanol derivatives, exploring their potential as inhibitors of key enzymes involved in neurodegenerative diseases. For instance, studies have demonstrated that this compound can modulate the activity of acetylcholinesterase, a enzyme implicated in Alzheimer's disease. These findings underscore its potential as a lead compound for developing novel therapeutics.

In addition to its pharmacological applications, (S)-amino-(fluorophenyl)ethanol has shown promise in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in catalytic systems. Recent breakthroughs in asymmetric catalysis have highlighted its role in enhancing enantioselectivity, making it a valuable tool for synthesizing complex organic molecules.

The synthesis of (S)-amino-(fluorophenyl)ethanol involves multi-step processes that require precise control over stereochemistry. Advanced techniques such as enantioselective hydrogenation and organocatalytic methods have been employed to achieve high yields and enantiomeric excess. These methods not only ensure the quality of the final product but also align with green chemistry principles by minimizing waste and energy consumption.

From an environmental standpoint, (S)-amino-(fluorophenyl)ethanol exhibits favorable biodegradation properties, making it suitable for large-scale production without posing significant risks to ecosystems. Its low toxicity profile further enhances its suitability for pharmaceutical applications, where safety is paramount.

In conclusion, (S)-amino-(fluorophenyl)ethanol (CAS No. 1213570-20-7) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future scientific innovations.